N-(2-fluorobenzyl)-3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidine-1-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-3-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C22H24FN5O/c23-20-8-2-1-6-18(20)14-26-22(29)28-11-4-7-19(16-28)21-25-10-12-27(21)15-17-5-3-9-24-13-17/h1-3,5-6,8-10,12-13,19H,4,7,11,14-16H2,(H,26,29)
• InChI Key: JGXPCEHLSIOWNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2=CC=CC=C2F)C3=NC=CN3CC4=CN=CC=C4
• Molecular Formula: C22H24FN5O
• Molecular Weight: 393.5 g/mol

Description

The chemical compound of interest is related to various synthesized compounds with a focus on receptor binding and potential biological activities. It falls within the class of compounds characterized by the presence of imidazo[1,5-a]pyridine, a versatile architecture for stable N-heterocyclic carbenes, and often includes fluorobenzyl and piperidine structures (Yang Fang-wei, 2013).

Synthesis Analysis

The synthesis of related compounds involves processes like reductive amination, amide hydrolysis, and N-alkylation. The process often starts from key precursors like pyrazolo[1,5-a]pyridine-2-carbaldehyde and 1-piperazinecarboxaldehyde (Yang Fang-wei, 2013).

Molecular Structure Analysis

The molecular structure of similar compounds is confirmed using techniques such as 1H NMR, 19F NMR, ESI-MS, and X-ray diffraction. These analyses provide detailed insights into the compound's architecture and conformations (Yu-Mei Qin et al., 2019).

Chemical Reactions and Properties

The chemical properties of such compounds are often studied through receptor binding assays to understand their affinity and potential biological activities. For instance, some compounds show potential as dopamine receptor ligands, indicating their relevance in neurological research (Yang Fang-wei, 2013).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystalline structure can be derived from methods like X-ray diffraction and DFT calculations. These properties are crucial for understanding the compound's behavior in various environments (Yu-Mei Qin et al., 2019).

Chemical Properties Analysis

Chemical properties, including reactivity and stability, are influenced by the presence of functional groups like imidazo[1,5-a]pyridine and fluorobenzyl. These properties are critical for the compound's potential applications in chemical and pharmaceutical fields (M. Alcarazo et al., 2005).